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Compound of Interest

(2S)-1,1-dimethoxypropan-2-
Compound Name: ]
amine

Cat. No.: B042682

This guide provides essential safety, handling, and disposal information for (2S)-1,1-
dimethoxypropan-2-amine (CAS No. 57390-38-2 for the racemic mixture) to ensure the
safety of researchers, scientists, and drug development professionals. The following
procedures are based on available data for the racemic form, 1,1-dimethoxypropan-2-amine,
and structurally similar compounds due to the absence of a specific Safety Data Sheet (SDS)
for the (2S)-enantiomer.

Physicochemical and Hazard Data

The quantitative data available for 1,1-dimethoxypropan-2-amine, the racemic form of the
target compound, is summarized below. This information is critical for understanding its
potential hazards.
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Property Value Source

Molecular Formula CsH13NO:2 --INVALID-LINK--
Molecular Weight 119.16 g/mol --INVALID-LINK--
Boiling Point 149.3°C at 760 mmHg --INVALID-LINK--
Flash Point 44.1°C --INVALID-LINK--
Density 0.929 g/cm? --INVALID-LINK--
Vapor Pressure 4.06 mmHg at 25°C --INVALID-LINK--

Hazards

Flammable, likely corrosive

and irritant

Based on data for similar
compounds like (S)-(+)-1-
Methoxy-2-propylamine which
causes severe skin burns and

eye damage and is flammable.

[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.
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Equipment

Specifications

Eye and Face Protection

Chemical safety goggles and a face shield.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber,

neoprene).

Skin and Body Protection

Alab coat, long pants, and closed-toe shoes are
required. For larger quantities or in case of
splashes, a chemical-resistant apron or suit

should be worn.[1]

Respiratory Protection

Use in a well-ventilated area, preferably a
chemical fume hood. If ventilation is inadequate,
a NIOSH-approved respirator with an organic

vapor cartridge is necessary.[2]

Experimental Protocols: Handling and Disposal

The following step-by-step procedures for handling and disposal must be followed to mitigate

risks.
Handling Protocol:

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Verify that an eyewash station and safety shower are accessible and unobstructed.[2]

o Gather all necessary PPE and ensure it is in good condition.

o Prepare all required equipment and reagents before handling the chemical.

e Handling the Chemical:

o Conduct all work with (2S)-1,1-dimethoxypropan-2-amine inside a certified chemical

fume hood.[1]
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[e]

Ground all equipment to prevent static discharge, as the compound is flammable.[1]

o

Use only non-sparking tools.[1]

[¢]

Avoid inhalation of vapors and direct contact with skin and eyes.[1]

[¢]

Keep the container tightly closed when not in use.[1]

[e]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

e In Case of a Spill:

[e]

Evacuate the area immediately.

o

Remove all ignition sources.

Ventilate the area.

[¢]

[¢]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

[e]

Collect the absorbed material into a sealed, labeled container for proper disposal.

o

Clean the spill area thoroughly with a suitable solvent.
Disposal Protocol:
» Waste Collection:

o Collect all waste containing (2S)-1,1-dimethoxypropan-2-amine in a designated, properly
labeled, and sealed container.

o Do not mix with incompatible waste streams.
e Disposal:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.
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o Do not dispose of down the drain or in the regular trash.[1]

Workflow and Safety Relationships

The following diagram illustrates the logical workflow for the safe handling of (2S)-1,1-
dimethoxypropan-2-amine, from preparation to disposal.
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Caption: Safe handling workflow for (2S)-1,1-dimethoxypropan-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]
e 2. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
(2S)-1,1-dimethoxypropan-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042682#personal-protective-equipment-for-handling-
2s-1-1-dimethoxypropan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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